Cas no 14804-61-6 (1-(1-Bromoethyl)-4-chlorobenzene)

• Product Name: 1-(1-Bromoethyl)-4-chlorobenzene
• CAS No: 14804-61-6
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD11180323
• CID: 212297
• PubChem ID: 85772
• Update Time: 2025-04-19

1-(1-Bromoethyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-bromoethyl)-4-chloro-
• Einecs 238-870-0
• 1-(1-bromoethyl)-4-chlorobenzene
• JYQIUMNHRQYUHC-UHFFFAOYSA-N
• NE39756
• AS06898
• Benzene, 1-(1-bromoethyl)-4-chloro-
• 14804-61-6
• EN300-52229
• MFCD11180323
• SCHEMBL624797
• DTXSID60933289
• AKOS009306974
• AB90114
• AC-28653
• NS00052346
• N10576
• J-008435
• BS-13264
• DTXCID001361958
• 1-(1-Bromoethyl)-4-chlorobenzene

• MDL： MFCD11180323
• Inchi： 1S/C8H8BrCl/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,1H3
• InChI Key： JYQIUMNHRQYUHC-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 217.94984
• Monoisotopic Mass: 217.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes